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As a Senior Application Scientist, | emphasize that the integrity of your in vitro pharmacological
data relies entirely on the precision of your compound handling. Regrelor (INS50589) is a
highly potent, competitive, and reversible antagonist of the [1]. Originally developed as an
experimental antiplatelet agent, it serves as a critical pharmacological tool for investigating
purinergic signaling, thrombosis, and platelet aggregation pathways[2].

This technical guide provides researchers with field-proven, self-validating methodologies for
the reconstitution, storage, and in vitro application of Regrelor, ensuring maximum compound
stability and reproducible pharmacodynamic baselines.

Physicochemical Properties & Formulation Causality

Regrelor is structurally analogous to adenosine monophosphate (AMP), featuring a lipophilic
cinnamaldehyde moiety and an ethylurea group on the adenine base[1]. It is commercially
supplied as a disodium salt (Regrelor disodium)[3].
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Causality in Solvent Selection: The free acid form of Regrelor has limited aqueous solubility.
However, the disodium salt neutralizes the negative charge of the phosphate group, drastically
enhancing hydrophilicity[1]. While cell culture-grade dimethyl sulfoxide (DMSOQ) is the industry
standard for creating long-term, freeze-thaw-resistant stock libraries, sterile Phosphate-
Buffered Saline (PBS) or water is highly recommended for immediate in vitro assays to avoid
DMSO-induced toxicity in sensitive primary cells (like platelets)[3].

Table 1: Physicochemical Properties & Solubility Profile

Property Value
Compound Name Regrelor Disodium (INS50589)
Molecular Formula C22H23N6Na208P

) 576.41 g/mol (Disodium) / 532.45 g/mol (Free
Molecular Weight

Acid)
Primary Target P2Y12 Receptor (Antagonist)
In Vitro IC50 ~16 nM (ADP-induced platelet aggregation)
Solubility (DMSO) = 25 mg/mL (Clear solution)
Solubility (Water/PBS) > 10 mg/mL (Clear solution)

Mechanistic Pathway: P2Y12 Inhibition

To understand the critical nature of vehicle controls in Regrelor assays, one must understand
its mechanism of action. The is a Gi-coupled transmembrane GPCRJ[4]. Activation by
endogenous ADP leads to the inhibition of adenylyl cyclase, a drop in cyclic AMP (cAMP), and
the dephosphorylation of vasodilator-stimulated phosphoprotein (VASP), culminating in platelet
aggregation[4]. Regrelor competitively blocks this cascade by occupying the orthosteric
binding site[1].
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Fig 1: Regrelor-mediated inhibition of the ADP/P2Y12 signaling pathway in platelets.

Protocol: Preparation of Solutions

This protocol is designed as a self-validating system. By incorporating visual checks and
specific material constraints, you ensure the nominal concentration matches the actual

delivered dose.
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Table 2: Volumetric Reconstitution Guide (Based on MW: 576.41 g/mol )

Desired Stock Mass of Regrelor Required Volume of
Concentration Disodium Solvent (DMSO/Water)
10 mM 1.0 mg 173.5 uL

10 mM 5.0 mg 867.4 UL

10 mM 10.0 mg 1734.9 pL

50 mM 5.0 mg 173.5 uL

Step-by-Step Reconstitution Workflow

« Equilibration: Allow the lyophilized Regrelor vial to equilibrate to room temperature for at
least 30 minutes in a desiccator before opening. Causality: Opening cold vials introduces
condensation, which can prematurely hydrolyze the phosphate linkage.

» Solvent Addition: Add the calculated volume of anhydrous, cell-culture grade DMSO or sterile
PBS (pH 7.4) directly to the vial (refer to Table 2).

» Homogenization & Visual Validation: Vortex gently for 30 seconds.

o Self-Validation Check: Inspect the solution against a light source. It must be 100%
transparent. If micro-particulates remain, sonicate in a water bath at room temperature for
60 seconds. Causality: Purine derivatives with lipophilic cinnamaldehyde moieties can
exhibit transient micro-aggregation; sonication disrupts these hydration shells.

 Aliquotting: Transfer the stock solution into siliconized low-bind microcentrifuge tubes.
Causality: Highly lipophilic small molecules can adsorb to standard polypropylene walls at
low concentrations, artificially lowering your effective dose.

Stability and Storage Guidelines

¢ Short-Term (Working Solutions): Aqueous working solutions should be kept on ice and used
within 4 hours. Do not store diluted aqueous solutions overnight.
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e Long-Term (Stock Solutions): Store 10 mM DMSO aliquots at -80°C. Regrelor is stable for
up to 6 months under these conditions.

o Freeze-Thaw Restriction: Limit to a maximum of 2 freeze-thaw cycles. Repeated
temperature fluctuations accelerate the hydrolytic degradation of the phosphate moiety.

In Vitro Application: Platelet Aggregation Assay
Workflow

To validate the efficacy of your prepared Regrelor solution, utilize this standardized light
transmission aggregometry (LTA) workflow. This protocol includes built-in pharmacological
baselines to validate your results.

Step 1: Platelet Preparation Isolate Platelet-Rich Plasma (PRP) from citrated whole blood via
centrifugation (200 x g for 15 min at room temperature). Adjust the platelet count to

platelets/mL using Platelet-Poor Plasma (PPP).

Step 2: Compound Incubation & System Validation Prepare a 10 yM working solution of
Regrelor by diluting the 10 mM stock 1:1000 in sterile PBS. Add 2.5 pL of this working solution
to 247.5 pL of PRP (Final Regrelor concentration: 100 nM; Final DMSO concentration: 0.01%).
Incubate at 37°C for 5 minutes.

o Self-Validation Check (Vehicle Control): Run a parallel sample with 0.01% DMSO in PBS. If
the vehicle control inhibits baseline aggregation by >5% compared to pure PBS, your solvent
IS causing assay artifacts.

o Self-Validation Check (Positive Control): Run a parallel sample with 1 uM Ticagrelor.
Complete inhibition of ADP-induced aggregation confirms the functional viability of the
isolated platelets.

Step 3: Agonist Induction Induce aggregation by adding 5 uM ADP[1]. Monitor light
transmission for 6 minutes. Regrelor at 100 nM should suppress >80% of the aggregation
response compared to the vehicle control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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